N-t-Boc-phenylalanine Cyclohexylamide
Overview
Description
“N-t-Boc-phenylalanine Cyclohexylamide” is a specialty product for proteomics research . It has a CAS number of 169566-77-2 and a molecular formula of C20H30N2O3 .
Molecular Structure Analysis
The molecular structure of “N-t-Boc-phenylalanine Cyclohexylamide” is represented by the formula C20H30N2O3 . This indicates that it contains 20 carbon atoms, 30 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms .Physical And Chemical Properties Analysis
“N-t-Boc-phenylalanine Cyclohexylamide” is a solid substance . It is soluble in chloroform and should be stored at -20° C . Its molecular weight is 346.46 .Scientific Research Applications
Proteomics Research
N-t-Boc-phenylalanine Cyclohexylamide is used as a specialty product in proteomics research .
Diabetes Research
Analogues of N-t-Boc-phenylalanine Cyclohexylamide have been identified as a new class of oral hypoglycemic agents. One compound in particular showed significant blood glucose decrease in animal models.
Antimicrobial Activity
Amide derivatives of 4-nitro-L-phenylalanine, which could be synthesized from compounds like N-t-Boc-phenylalanine Cyclohexylamide, have shown antimicrobial activities .
Antioxidant Activity
Some of these amide derivatives also showed good activity for DPPH scavenging and ABTS assay methods, indicating their potential as antioxidants .
Metal Chelating Activity
Certain amide compounds act as metal chelating ligands with Fe2+ ions .
Antimalarial Activity
Some hydroxyethylpiperazine derivatives of phenylalanine showed antimalarial activity towards Plasmodium falciparum .
Mechanism of Action
Future Directions
properties
IUPAC Name |
tert-butyl N-[(2S)-1-(cyclohexylamino)-1-oxo-3-phenylpropan-2-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O3/c1-20(2,3)25-19(24)22-17(14-15-10-6-4-7-11-15)18(23)21-16-12-8-5-9-13-16/h4,6-7,10-11,16-17H,5,8-9,12-14H2,1-3H3,(H,21,23)(H,22,24)/t17-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZDJPELUKSYFKV-KRWDZBQOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(=O)NC2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)NC2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30570281 |
Source
|
| Record name | Nalpha-(tert-Butoxycarbonyl)-N-cyclohexyl-L-phenylalaninamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30570281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-t-Boc-phenylalanine Cyclohexylamide | |
CAS RN |
169566-77-2 |
Source
|
| Record name | Nalpha-(tert-Butoxycarbonyl)-N-cyclohexyl-L-phenylalaninamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30570281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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